Cas no 50343-90-3 (2,5-bis(trichloromethyl)benzonitrile)

• Product Name: 2,5-bis(trichloromethyl)benzonitrile
• CAS No: 50343-90-3
• MF: C₉H₃Cl₆N
• MW: 337.844816446304
• CID: 933590
• PubChem ID: 287019
• Update Time: 2025-04-19

2,5-bis(trichloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(trichloromethyl)benzonitrile
• AC1L66HI
• AC1Q3GSK
• AG-K-96250
• AR-1D4062
• CTK4J2477
• NSC146406
• NSC-146406
• SCHEMBL11870264
• 2,5-bistrichloromethylbenzonitrile
• 50343-90-3
• DTXSID20301788

• Inchi： 1S/C9H3Cl6N/c10-8(11,12)6-1-2-7(9(13,14)15)5(3-6)4-16/h1-3H
• InChI Key： IRSLAKBEDALSPF-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(Cl)(Cl)Cl)=CC=1C#N)(Cl)Cl

Computed Properties

• Exact Mass: 334.84000
• Monoisotopic Mass: 334.839665
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 4.9

Experimental Properties

• Density: 1.66
• Boiling Point: 401.9°C at 760 mmHg
• Flash Point: 169.4°C
• Refractive Index: 1.603
• PSA: 23.79000
• LogP: 5.21168